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Abstract: Nε-(carboxyethyl)lysine (CEL) is a prominent advanced glycation end product (AGE)

implicated in the pathophysiology of numerous age-related and metabolic diseases, including

diabetes mellitus, cardiovascular disease, and neurodegenerative disorders. Understanding the

precise mechanisms of its formation in vivo is critical for the development of targeted

therapeutic interventions. This technical guide provides a comprehensive overview of the core

pathways of CEL formation, with a focus on the pivotal role of methylglyoxal (MGO). It details

the origins of MGO from glycolysis and other metabolic routes, and its subsequent reaction with

lysine residues on proteins. This guide also presents quantitative data on MGO and CEL levels

in human tissues, detailed experimental protocols for their quantification, and a discussion of

relevant animal models for in vivo research.

Introduction to Carboxyethyllysine (CEL)
Nε-(carboxyethyl)lysine is a non-fluorescent, non-crosslinking advanced glycation end product

formed through the non-enzymatic reaction of methylglyoxal with the ε-amino group of lysine

residues in proteins[1][2]. The accumulation of CEL in tissues is a hallmark of increased

carbonyl stress and is associated with cellular dysfunction, inflammation, and the progression

of chronic diseases[3][4][5]. Unlike its counterpart, Nε-(carboxymethyl)lysine (CML), which is
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primarily derived from glyoxal, CEL is a specific marker of methylglyoxal-mediated damage[1]

[6].

The Core Mechanism: Methylglyoxal-Mediated
Formation of CEL
The primary pathway for CEL formation in vivo involves the highly reactive dicarbonyl

compound, methylglyoxal (MGO)[3][4][5]. MGO is an unavoidable byproduct of several

metabolic pathways, most notably glycolysis[1][3].

Origins of Methylglyoxal (MGO)
The main source of endogenous MGO is the spontaneous degradation of the

triosephosphates, glyceraldehyde-3-phosphate (GA3P) and dihydroxyacetone phosphate

(DHAP), intermediates in the glycolytic pathway[7][8]. Under conditions of hyperglycemia, the

increased flux through glycolysis leads to an accumulation of these triosephosphates and a

subsequent elevation in MGO production[3][4][9]. Other sources of MGO include the

catabolism of acetone and threonine, and lipid peroxidation[10].

The Maillard Reaction and CEL Formation
Once formed, MGO readily reacts with the free amino groups of lysine residues on proteins in a

process that is a branch of the Maillard reaction. This reaction proceeds through several

intermediate steps, ultimately leading to the irreversible formation of the stable CEL adduct[8]

[10]. The formation of CEL alters the structure and function of proteins, contributing to the

pathological consequences of AGE accumulation.

Quantitative Data on MGO and CEL in Human
Tissues
The levels of MGO and CEL in tissues and plasma are critical biomarkers of carbonyl stress

and are often elevated in pathological conditions. The following tables summarize available

quantitative data from various studies.
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Analyte Tissue/Fluid Condition
Concentration
Range

Reference

Methylglyoxal

(MGO)
Plasma Healthy 100 - 200 nM [9][11]

Plasma Type 2 Diabetes 250 - 600 nM [3][4][11]

Liver Mouse ~4 µM [2]

Muscle Mouse ~4 µM [2]

Brain Mouse ~1 µM [2]

Nε-

(carboxyethyl)lysi

ne (CEL)

Plasma Healthy 0.1 - 0.5 µmol/L [4][12]

Plasma Type 2 Diabetes 0.4 - 1.2 µmol/L [3][4]

Lens Proteins
Human (Age-

dependent)

Increases with

age
[1][6]

Cortical Bone Human

40-100 times

greater than

pentosidine

[11]

Table 1: In Vivo Concentrations of Methylglyoxal (MGO) and Nε-(carboxyethyl)lysine (CEL) in

Human and Animal Tissues.

Signaling Pathways and Logical Relationships
The formation of CEL is intricately linked to metabolic pathways and the cellular response to

stress. The following diagrams illustrate these relationships.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11118115/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10133870/
https://pubmed.ncbi.nlm.nih.gov/25818485/
https://journals.physiology.org/doi/abs/10.1152/physrev.00001.2019
https://pmc.ncbi.nlm.nih.gov/articles/PMC10133870/
https://www.researchgate.net/figure/Formation-of-methylglyoxal-metabolism-and-glycation-of-protein-and-DNA-in-vivo-Tissue_fig2_305213788
https://www.researchgate.net/figure/Formation-of-methylglyoxal-metabolism-and-glycation-of-protein-and-DNA-in-vivo-Tissue_fig2_305213788
https://www.researchgate.net/figure/Formation-of-methylglyoxal-metabolism-and-glycation-of-protein-and-DNA-in-vivo-Tissue_fig2_305213788
https://journals.physiology.org/doi/abs/10.1152/physrev.00001.2019
https://www.semanticscholar.org/paper/The-role-of-methylglyoxal-and-the-glyoxalase-system-Maessen-Stehouwer/ed09b72d0a2fbc8d9449878a3a561ff7d78fcffb
https://pubmed.ncbi.nlm.nih.gov/25818485/
https://journals.physiology.org/doi/abs/10.1152/physrev.00001.2019
https://cris.maastrichtuniversity.nl/en/publications/the-role-of-methylglyoxal-and-the-glyoxalase-system-in-diabetes-a/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8075102/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10133870/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264603?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: In Vivo Formation Pathway of Carboxyethyllysine (CEL)
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Figure 2: Workflow for CEL Quantification in Plasma
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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